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Compound of Interest

Compound Name: (+-)-Methionine

Cat. No.: B10779322

Essential Safety and Handling Guide for (+-)-
Methionine

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and operational plans for the handling and disposal of (+-)-Methionine,
ensuring the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. The
following table summarizes the necessary protective equipment for handling (+-)-Methionine.
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Protection Recommended Applicable Key
Category Equipment Standards Considerations
Safety glasses with Must be worn at all
OSHA 29 CFR

Eye and Face

side-shields or

chemical safety

goggles

1910.133 or European
Standard EN 166

times in the laboratory
to protect against dust

and splashes.[1][2]

Skin Protection

Chemical-resistant
gloves (e.g., Nitrile
rubber)

European Standard
EN 374

Inspect gloves for
integrity before each
use.[1] Follow the
manufacturer's
guidance for

breakthrough time.[3]

Protective laboratory

coat

European Standard
EN 340

Wear appropriate
clothing to prevent
any possibility of skin

exposure.[2]

Respiratory

NIOSH/MSHA-
approved respirator or
European Standard
EN 149/EN 136

respirator

OSHA 29 CFR
1910.134

Required when
engineering controls
are insufficient, during
large-scale
operations, in
emergencies, or when

dust is generated.

Operational Plan: Handling, Storage, and Disposal

A systematic approach to handling and disposal is critical for laboratory safety and regulatory
compliance.

Safe Handling Protocol:

e Engineering Controls: Always handle (+-)-Methionine in a well-ventilated area. Use process
enclosures or local exhaust ventilation to control airborne dust.
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e Minimize Dust: Avoid actions that generate dust. If dust forms, appropriate respiratory
protection is necessary.

o Personal Hygiene: Avoid all personal contact, including inhalation. Do not eat, drink, or
smoke in the work area. Wash hands thoroughly after handling the substance. Contaminated
clothing should be removed and washed before reuse.

Storage and Disposal:

» Storage: Store containers in a cool, dry, and well-ventilated location, keeping them tightly
sealed. Some protocols may require refrigeration.

» Disposal: Spilled material and waste should be collected using dry methods (e.g., sweeping
or vacuuming) and placed into a suitable, sealed, and labeled container for disposal. All
waste must be disposed of in accordance with applicable federal, state, and local
environmental regulations.

Emergency Procedures

Immediate and correct response to an emergency, such as a chemical spill or exposure, can
significantly mitigate potential harm.

Chemical Spill Response Workflow

The following workflow provides a step-by-step guide for responding to a spill of (+-)-
Methionine.
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Phase 1: Immediate Response

Spill Occurs

Alert personnel in the immediate area

and notify lab supervisor.

Evacuate the affected area if necessary.

Phase 2: Assessr}'yent & Preparation

Assess the spill size and potential hazard.

Don appropriate Personal Protective Equipment:
- Respirator (if dust is present)
- Gloves (Nitrile)
- Safety Goggles
- Lab Coat

Phase 3: Containment & Cleanup

Prevent spill from spreading.

Cover with a dry, inert material if necessary.

Carefully sweep or vacuum up the spilled solid.
Avoid generating dust.

Place spilled material into a labeled,
closed container for hazardous waste.

Phase 4: Decontamination & Reporting

Clean the spill area with water

and appropriate cleaning agents.

Dispose of waste container and
contaminated materials per institutional policy.

Document the spill and response actions
in the lab safety records.

Click to download full resolution via product page

Caption: A procedural workflow for the safe management of a (+-)-Methionine spill.
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First-Aid Measures:

o After Inhalation: Move the exposed individual to fresh air immediately. If breathing is difficult
or has stopped, provide artificial respiration and seek immediate medical attention.

» After Skin Contact: Remove contaminated clothing and wash the affected skin area
immediately with soap and plenty of water for at least 15 minutes.

o After Eye Contact: Immediately flush the eyes with large amounts of water for at least 15
minutes, making sure to lift the upper and lower eyelids. Remove contact lenses if present
and easy to do so. Seek medical attention.

 After Ingestion: Do NOT induce vomiting. Have the conscious person rinse their mouth with
water and drink several glasses of water. Seek medical advice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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